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Compound of Interest

Compound Name: 1-Methylpiperidine

Cat. No.: B042303

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 1-Methylpiperidine, a versatile
heterocyclic amine with significant applications in organic synthesis and the pharmaceutical
industry. This document consolidates essential information, including its chemical identifiers,
physical and chemical properties, detailed synthesis protocols, and key reactions. All
guantitative data is presented in structured tables for ease of reference. Furthermore, this
guide includes diagrammatic representations of a key synthesis workflow to facilitate a deeper
understanding of the experimental processes.

Core ldentifiers and Molecular Structure

1-Methylpiperidine, also known as N-methylpiperidine, is a cyclic tertiary amine.[1][2] Its
fundamental identifiers and structural information are crucial for its application in research and
development.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b042303?utm_src=pdf-interest
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.smolecule.com/products/s597564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 626-67-5 [L][31[4115]16]
Molecular Formula C6H13N [L1[31[4][5][6]
IUPAC Name 1-methylpiperidine [11[3][4]
Molecular Weight 99.18 g/mol [11[31[5]
Synonyms l;l_—rl:]/lz[t:jll[piperidine, Piperidine, A151(6]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Methylpiperidine is essential
for its handling, storage, and application in various experimental setups.
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Property Value Conditions Source

Appearance Colorless liquid Room Temperature [1103114]

Amine-like, pepper-

Odor e - [1][4]
Density 0.82 g/cm?3 20 °C [1]
Boiling Point 106-107 °C - [31[7]
Melting Point -8.0°C - [3]
Flash Point 3°C - [1]
Ignition Temperature 205 °C - [1]

Miscible with water;
Solubility Soluble in ethanol, - [1][3]

ether, acetone

Vapor Pressure 19.4 mmHg 25°C [7]
Refractive Index 1.4378 20 °C [7]
Dynamic Viscosity 5 mPa-s 20 °C [1]

100 g/l aqueous
pH 12 . [1]
solution at 20 °C

Safety and Handling

1-Methylpiperidine is a hazardous substance and requires careful handling.[8] It is highly
flammable, corrosive, and toxic.[1][4][8]
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Hazard Classification

GHS Pictograms

Hazard Statements

Flammable liquids (Category
2)

GHS02: Flammable

H225: Highly flammable liquid

and vapor.[1]

Acute toxicity, Oral (Category

3) GHSO06: Toxic H301: Toxic if swallowed.[1]
Acute toxicity, Dermal ) H311: Toxic in contact with
GHSO06: Toxic ]
(Category 3) skin.[1]
Acute toxicity, Inhalation ) o
GHSO06: Toxic H331: Toxic if inhaled.[1]

(Category 3)

Skin corrosion/irritation
(Category 1B)

GHSO05: Corrosive

H314: Causes severe skin

burns and eye damage.[1]

Hazardous to the aquatic
environment (Chronic,

Category 3)

H412: Harmful to aquatic life

with long lasting effects.[1]

Precautionary Measures:

Use only in a well-ventilated area.[8]

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Wear protective gloves, protective clothing, eye protection, and face protection.[8]
In case of fire, use CO2, dry chemical, or foam for extinction.[8]

Store in a well-ventilated place. Keep container tightly closed.[8]

Experimental Protocols: Synthesis of 1-

Methylpiperidine

Several methods for the synthesis of 1-Methylpiperidine have been reported. The following

are detailed protocols for common laboratory and industrial scale preparations.
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Technical Production via Catalytic Amination of 5-
Amino-1-pentanol

This method is suitable for large-scale industrial production.
Methodology:

o Catalyst Preparation: A catalyst consisting of copper oxide and sodium oxide supported on
aluminum oxide (Al20s) is prepared and arranged in a fixed-bed reactor.

e Reaction Setup: A continuous tube or tube bundle reactor is used. The reaction is carried out
in the liquid phase.

e Reaction Execution: 5-Amino-1-pentanol and methanol are continuously fed into the reactor.

e Reaction Conditions: The reaction is maintained at a temperature of 180-230 °C and a
pressure of 70-120 bar.[1]

 Purification: The product stream from the reactor is subjected to multistage distillation in
fractionating columns to purify the 1-Methylpiperidine.[1]

Reactants
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Caption: Industrial Synthesis of 1-Methylpiperidine.

Synthesis of Methyl 1-Methylpiperidine-4-carboxylate

This protocol details the synthesis of a derivative of 1-Methylpiperidine.
Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve 178.64 g (1 mol) of 1-
methylisonipecotic acid hydrochloride in 350 mL of methanol.[10]

Addition of Reagent: Cool the stirred solution to -10 °C using an ice-salt bath.

Thionyl Chloride Addition: Slowly add 112.8 mL of thionyl chloride dropwise to the cooled
solution over a period of 1 hour.[10]

Reaction Progression: After the addition is complete, remove the cooling bath and allow the
reaction temperature to rise to 40 °C. Maintain this temperature for 2 hours.[10]

Neutralization and Extraction: Adjust the pH of the solution to approximately 8 with sodium
carbonate. Extract the product with methylene chloride.[10]

Drying and Evaporation: Dry the methylene chloride solution and then evaporate the solvent
to yield the final product.[10]

Product: The procedure yields 136.88 g (87%) of methyl 1-methylpiperidine-4-carboxylate
as a clear liquid.[10]

Chemical Reactivity and Applications

1-Methylpiperidine serves as a crucial starting material and reagent in a variety of organic
syntheses.

¢ Synthesis of Mepiquat Chloride: It is used as an intermediate in the production of the plant
growth regulator mepiquat chloride.[1]

o Catalyst Systems: It is employed as a reagent for the synthesis of ruthenium-based catalyst
systems.[1]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://prepchem.com/methyl-1-methylpiperidine-4-carboxylate/
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://en.wikipedia.org/wiki/1-Methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Synthesis of Antibacterial Salts: 1-Methylpiperidine is used in the preparation of
antibacterial imidazolium, pyrrolidinium, and piperidinium salts.[1][11]

o Morita-Baylis-Hillman Reaction: It has been effectively used as a catalyst in this reaction.[5]

» Alkylation and Acylation Reactions: As a nucleophile, it participates in alkylation and
acylation reactions to form new carbon-carbon and amide bonds, respectively.[2]

e Condensation Reactions: It is utilized in condensation reactions such as the Mannich
reaction.[2]

» Synthesis of Unsymmetrical Ureas: It is a reactant for the synthesis of unsymmetrical ureas.
[11]
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Caption: Key Applications of 1-Methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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